Cas no 1249103-73-8 (2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine)

• Product Name: 2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine
• CAS No: 1249103-73-8
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 5691810
• PubChem ID: 61279337
• Update Time: 2025-06-08

2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS010531738
• CS-0295532
• 2-methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine
• 1249103-73-8
• EN300-719006
• 1H-1,2,4-Triazole-5-methanamine, 3-methyl-α-(1-methylpropyl)-
• 2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine

• Inchi： 1S/C8H16N4/c1-4-5(2)7(9)8-10-6(3)11-12-8/h5,7H,4,9H2,1-3H3,(H,10,11,12)
• InChI Key： VGMXCYGOFAIOLY-UHFFFAOYSA-N
• SMILES： NC(C1=NNC(C)=N1)C(C)CC

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 325.2±25.0 °C(Predicted)
• pka: 12.26±0.39(Predicted)

Additional information on 2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine

Introduction to 2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine (CAS No. 1249103-73-8)

2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine, with the CAS number 1249103-73-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and triazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine is characterized by a central butyl chain with a methyl group at the second carbon position and an amine group at the terminal end. The triazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms and three carbon atoms, is substituted with a methyl group at the 5-position. This unique combination of functional groups imparts specific chemical and biological properties to the molecule.

The synthesis of 2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine can be achieved through various methods. One common approach involves the reaction of 5-methyltetrazole with an appropriate alkyl halide in the presence of a base. The resulting intermediate can then be further modified to introduce the amine functionality. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound, including the use of microwave-assisted synthesis and catalysts that enhance reaction yields and reduce by-products.

In terms of biological activity, 2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine has been studied for its potential as an antifungal agent. Triazoles are well-known for their antifungal properties due to their ability to inhibit ergosterol biosynthesis in fungal cells. Research has shown that this compound exhibits significant antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. These findings have opened up new avenues for its use in the development of novel antifungal drugs.

Beyond its antifungal properties, 2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with key viral enzymes or pathways. For example, it has shown promise in inhibiting the replication of human immunodeficiency virus (HIV) and herpes simplex virus (HSV). These antiviral activities make it a promising candidate for further drug development.

The pharmacokinetic properties of 2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine are also important considerations for its potential therapeutic applications. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate biological membranes effectively. Additionally, it shows low toxicity in preclinical studies, making it a safe candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-Methyl-1-(5-methyl-1H\-triazol\-3\-yl)butan\-1\-amine in treating various infections. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

In conclusion, 2-Methyl\-1\-(5\-methyl\-H\-triazol\-3\-yl)butan\-amine (CAS No\. 1249103\-73\-8) is a promising compound with diverse biological activities\. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development\. Ongoing studies continue to explore its potential as an antifungal and antiviral agent\.